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Picoxystrobin is a systemic fungicide from the strobilurin class [1]. Its primary mode of action is the

inhibition of mitochondrial respiration in fungal cells by disrupting the electron transport chain, leading to

a loss of energy production and ultimately cell death [1]. It is effective against a broad spectrum of fungal

diseases in wheat, including rusts and powdery mildew [1] [2].

Efficacy and Application Data

The following table summarizes key findings on the effects of picoxystrobin on winter wheat, based on a

multi-year field study [2]:

Parameter
Assessed

Application at
GS 31

Application at
GS 39

Application at
GS 59

Control (No
Strobilurin)

Grain Yield Increase (less
than GS 39/59)

Significant
increase

Significant
increase

Baseline

Thousand Grain
Weight (TGW)

Increase Significant
increase

Significant
increase

Baseline

Specific Weight Increase Significant
increase

Significant
increase

Baseline
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Parameter
Assessed

Application at
GS 31

Application at
GS 39

Application at
GS 59

Control (No
Strobilurin)

Flag Leaf
Senescence

Delayed Delayed Delayed Normal

progression

Grain Protein
Concentration

No significant

negative effect

No significant

negative effect

Slight reduction

(vs. GS 31)

Baseline

Hagberg Falling
Number (HFN)

No significant

negative effect

No significant

negative effect

Potential

reduction

Baseline

Blackpoint Severity No significant

increase

No significant

increase

Potential

increase

Baseline

Abbreviations: GS (Growth Stage): GS 31 (Start of stem extension), GS 39 (Flag leaf emergence), GS 59

(Ear emergence) [2].

Detailed Experimental Protocol

The following methodology is adapted from the field experiments cited [2]:

Experimental Design: A randomized split-plot factorial design with three blocks is recommended to

account for field variability.
Cultivars: Use multiple wheat cultivars with varying disease susceptibility (e.g., Hereward, Malacca,

Consort).
Fungicide Programme:

Base Programme: A triazole fungicide should be applied as a baseline control against a broad
range of diseases.

Test Programme: Add picoxystrobin to the base programme at different growth stages:
GS 31 (Start of stem extension): Primarily controls stem base diseases like eyespot

and early foliar diseases.
GS 39 (Flag leaf emergence): Critical for protecting the flag leaf from rusts and mildews.

GS 59 (Ear emergence): Provides additional protection during grain filling.
Disease Assessment: At regular intervals (e.g., weekly after GS 39), assess the percentage of leaf

area affected by diseases like brown rust (Puccinia recondita) and powdery mildew (Erysiphe
graminis) on the flag leaf [2].
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Senescence Monitoring: Monitor the percentage of green flag leaf area daily after anthesis to

quantify the "green leaf area effect" of strobilurins [2].
Yield and Quality Analysis: At harvest, measure grain yield, TGW, specific weight, protein

concentration, HFN, and incidence of blackpoint [2].

Workflow and Resistance Management

The experimental workflow for evaluating picoxystrobin involves coordinated field and laboratory

activities, as shown in the following diagram:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0261219403001133
https://www.sciencedirect.com/science/article/abs/pii/S0261219403001133
https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://www.smolecule.com/products/s639991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Experiment

Field Preparation
and Planting

Apply Split-Plot
Factorial Design

Apply Fungicide
Treatments at GS 31, 39, 59

In-Season Monitoring:
Disease Severity &

Flag Leaf Senescence

Harvest and
Collect Grain Samples

Laboratory Analysis:
Yield, TGW, Protein, HFN

Data Analysis
and Reporting

Click to download full resolution via product page

Resistance Management Protocol

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s639991?utm_src=pdf-body-img
https://www.smolecule.com/products/s639991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Pathogens like powdery mildew are considered high-risk for developing resistance to fungicides [3]. To

ensure sustained efficacy:

Mandatory Mixing: Picoxystrobin must be applied in a mixture with a fungicide from a different
cross-resistance group (e.g., a triazole) [2] [3].

Application Limit: Do not apply strobilurin fungicides (including picoxystrobin) more than twice on
the same crop in a single growing season [2].

Rotation: Rotate with fungicides from other FRAC (Fungicide Resistance Action Committee) groups
with different modes of action throughout the season and across years [3].

Important Limitations and Future Research

The quantitative data presented here is from a study published in 2003 [2]. While the fundamental biology

and mode of action of picoxystrobin remain valid, specific efficacy data, application rates, and resistance

status are highly likely to have changed over the past two decades. Furthermore, the search results did not

provide molecular-level details on the specific signaling pathways affected by picoxystrobin in fungi, which

are necessary to create the requested pathway diagrams.

For a complete and current application protocol, I recommend:

Consulting the most recent FRAC guidelines for strobilurin use.
Checking the latest product label from the manufacturer, as it contains legally mandated application

rates and safety information.
Searching for recent peer-reviewed studies in databases like PubMed and Google Scholar using

terms such as "picoxystrobin efficacy wheat 2024" or "strobilurin resistance management."

Need Custom Synthesis?
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b639991#picoxystrobin-control-wheat-rusts-mildews]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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